Cas no 1179919-66-4 (1-(4-Chlorophenyl)-5-phenylpentan-2-one)

• Product Name: 1-(4-Chlorophenyl)-5-phenylpentan-2-one
• CAS No: 1179919-66-4
• MF: C₁₇H₁₇ClO
• MW: 272.769284009933
• CID: 5710889
• PubChem ID: 50988848
• Update Time: 2025-05-22

1-(4-Chlorophenyl)-5-phenylpentan-2-one Chemical and Physical Properties

Names and Identifiers

• Z734155790
• 1-(4-chlorophenyl)-5-phenylpentan-2-one
• CS-0258056
• EN300-68954
• 1179919-66-4
• AKOS008142784
• C17H17ClO
• 1-(4-Chlorophenyl)-5-phenylpentan-2-one

• Inchi： 1S/C17H17ClO/c18-16-11-9-15(10-12-16)13-17(19)8-4-7-14-5-2-1-3-6-14/h1-3,5-6,9-12H,4,7-8,13H2
• InChI Key： ZAFZDRLDILIFJF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(CCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 272.0967929g/mol
• Monoisotopic Mass: 272.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(4-Chlorophenyl)-5-phenylpentan-2-one

1-(4-Chlorophenyl)-5-phenylpentan-2-one: A Comprehensive Overview

1-(4-Chlorophenyl)-5-phenylpentan-2-one, also known by its CAS number 1179919-66-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure featuring a ketone group and two aromatic rings, has garnered attention due to its potential applications in drug design and material science.

The molecular structure of 1-(4-Chlorophenyl)-5-phenylpentan-2-one consists of a pentanone backbone with two substituted phenyl groups. The presence of a chlorine atom on the 4-position of one phenyl ring introduces electronic effects that can influence the compound's reactivity and biological activity. Recent studies have highlighted the importance of such structural features in modulating the compound's interactions with biological systems.

In terms of physical properties, 1-(4-Chlorophenyl)-5-phenylpentan-2-one exhibits a melting point of approximately 78°C and a boiling point around 320°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various synthetic procedures. The compound's stability under normal storage conditions has been confirmed, with no significant degradation observed over extended periods.

The synthesis of CAS 1179919-66-4 typically involves multi-step reactions, often starting from chlorobenzene derivatives. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. These improvements are particularly relevant for large-scale production, which is essential for its potential commercial applications.

1-(4-Chlorophenyl)-5-phenylpentan-2-one has shown promise in several areas of research. In drug design, its ability to act as a scaffold for bioactive molecules has been explored in various therapeutic contexts, including anti-inflammatory and anticancer agents. For instance, studies have demonstrated that this compound can inhibit certain enzymes associated with inflammatory pathways, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs.

In the realm of material science, the compound's structural rigidity and aromaticity make it a candidate for applications in organic electronics. Researchers have investigated its use in creating self-assembled monolayers and organic semiconductors, where its electronic properties could contribute to improved device performance.

The biological activity of CAS 1179919-66-4 has been extensively studied using modern techniques such as molecular docking and in vitro assays. These studies have revealed that the compound interacts with key proteins involved in cellular signaling pathways, providing insights into its mechanism of action. Furthermore, recent findings suggest that modifications to the compound's structure could enhance its bioavailability and efficacy.

In terms of environmental impact, the biodegradation potential of 1-(4-Chlorophenyl)-5-phenylpentan-2-one has been assessed under controlled laboratory conditions. Results indicate that while the compound is not readily biodegradable, it does not pose significant risks to aquatic ecosystems at typical exposure levels.

The future prospects for CAS 1179919-66-4 are bright, with ongoing research exploring its potential in drug delivery systems and nanotechnology applications. Its versatility as a chemical building block positions it as an important molecule in both academic and industrial settings.